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Compound of Interest

Compound Name: Pseudopurpurin

Cat. No.: B1200002 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Pseudopurpurin. The following information is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Pseudopurpurin is provided

below. This information is critical for safe handling and storage.

Property Value Source

Molecular Formula C₁₅H₈O₇ PubChem[1]

Molecular Weight 300.22 g/mol PubChem[1]

Appearance
Dark red powder (inferred from

related compounds)
Fisher Scientific[2]

Odor
Odorless (inferred from related

compounds)
Fisher Scientific[2]

Solubility
Soluble in water (inferred from

related compounds)
Fisher Scientific[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Pseudopurpurin is not readily available, data

from structurally similar hydroxyanthraquinones, such as Purpurin and Benzopurpurin, indicate

potential hazards.[3][4] It is prudent to treat Pseudopurpurin as a hazardous substance.

Potential Hazards:

May cause skin irritation and sensitization.[3]

May cause serious eye irritation.

May cause respiratory tract irritation.[3][4]

Combustible solid; dust may form explosive mixtures with air.[3]

The following table outlines the recommended Personal Protective Equipment (PPE) for

handling Pseudopurpurin.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles or Face Shield

Chemical safety goggles as

described by OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[2]

Skin Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any damage before use.[3]

Lab Coat or Chemical-resistant

Apron

To protect from spills and

splashes.

Respiratory Protection NIOSH-approved Respirator

A particulate filter respirator is

recommended, especially

when handling the powder and

if ventilation is inadequate.[2]

[3]

Experimental Protocol: Safe Handling and Weighing
of Pseudopurpurin Powder
This protocol details the steps for safely handling and weighing solid Pseudopurpurin to

minimize exposure.

1. Preparation:

Ensure a designated handling area is clean and uncluttered.
Verify that the chemical fume hood is functioning correctly.
Don the appropriate PPE as specified in the table above.

2. Weighing Procedure:

Conduct all weighing operations within a chemical fume hood to control dust.
Use a tared, sealed container to weigh the Pseudopurpurin powder.
Handle the container with care to avoid generating dust.
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Close the container securely immediately after weighing.

3. Post-Weighing:

Clean the weighing area and any equipment used with a damp cloth to remove any residual
powder.
Dispose of the cleaning materials as hazardous waste.
Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.

Operational and Disposal Plan
A clear plan for the storage and disposal of Pseudopurpurin is essential for laboratory safety

and environmental protection.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

Keep away from strong oxidizing agents.[2]

Store away from sources of ignition.[3]

Spill Management:

In case of a spill, evacuate the area and prevent dust from spreading.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the solid material and place it in a labeled, sealed container for disposal.

Clean the spill area with a wet cloth, and dispose of the cleaning materials as hazardous

waste.

Waste Disposal:

All Pseudopurpurin waste, including contaminated labware and PPE, should be collected in

a designated, labeled hazardous waste container.
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Dispose of the hazardous waste in accordance with local, state, and federal regulations. Do

not dispose of it with household garbage or in the sewage system.[5][6][7]

Workflow for Safe Handling and Disposal of
Pseudopurpurin
Caption: Workflow for the safe handling and disposal of Pseudopurpurin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200002?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

